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Compound of Interest

Compound Name: N-cyclohexyl-4-ethoxybenzamide

Cat. No.: B336422

Get Quote

For researchers, scientists, and drug development professionals engaged in the synthesis and

characterization of novel chemical entities, a comprehensive understanding of spectroscopic

techniques is paramount. This guide provides an in-depth analysis of the expected

spectroscopic profile of p-ethoxy-N-cyclohexylbenzamide, a compound of interest in medicinal

chemistry and materials science. Due to the limited availability of published experimental

spectra for this specific molecule, this guide employs a comparative approach. We will first

predict the characteristic signals in ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry based

on established principles and spectral data from closely related analogues. This predictive

analysis will then be benchmarked against experimental data for structurally similar

compounds, offering a robust framework for the characterization of p-ethoxy-N-

cyclohexylbenzamide and its derivatives.

Predicted Spectroscopic Profile of p-Ethoxy-N-
cyclohexylbenzamide
The structure of p-ethoxy-N-cyclohexylbenzamide combines a p-substituted aromatic ring with

a cyclohexyl amide moiety. This unique combination gives rise to a distinct spectroscopic

fingerprint.
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Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
The ¹H NMR spectrum is anticipated to be rich in information, detailing the electronic

environment of each proton. Key expected resonances are outlined below.

Proton Assignment
Expected Chemical

Shift (ppm)
Expected Multiplicity Notes

Aromatic Protons (Ha,

Hb)

7.5 - 7.8 (ortho to

C=O), 6.8 - 7.0 (ortho

to OEt)

Doublet

The electron-

withdrawing amide

group deshields the

ortho protons (Ha),

shifting them

downfield. The

electron-donating

ethoxy group shields

its ortho protons (Hb),

shifting them upfield.

N-H Proton 5.5 - 6.5 Broad Singlet

The chemical shift can

be highly variable

depending on solvent
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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